Cas no 2171429-55-1 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• CAS No: 2171429-55-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5934073
• PubChem ID: 165567802
• Update Time: 2025-09-27

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid
• EN300-1581595
• 2171429-55-1
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-17(15-25(30)29-24-14-7-13-22(24)26(31)32)28-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17-,22?,24?/m1/s1
• InChI Key： WRNNZZBBSKHNSG-CVOKNGKCSA-N
• SMILES： OC(C1CCCC1NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS No. 2171429-55-1)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171429-55-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements of cyclopentane, amino acids, and fluorene-based substituents, making it a subject of intense interest for its potential applications in drug discovery and development.

The structural motif of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid is notable for its chiral center at the 3R position, which is a critical feature for modulating biological activity. The presence of a fluorene group linked through a methoxycarbonyl moiety introduces additional functional complexity, enabling diverse interactions with biological targets. This compound’s design reflects the growing trend in medicinal chemistry toward the development of highly specific and potent molecular entities.

In recent years, there has been a surge in research focused on the synthesis and characterization of novel heterocyclic compounds with potential therapeutic applications. The cyclopentane ring in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid serves as an excellent scaffold for generating molecules with enhanced binding affinity and selectivity. Such scaffolds are particularly valuable in the design of small-molecule drugs targeting complex biological pathways.

The fluorene moiety, a well-known luminescent and photostable aromatic system, has been increasingly utilized in medicinal chemistry due to its ability to enhance drug stability and bioavailability. The methoxycarbonyl group further contributes to the compound’s solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation. These features collectively position 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid as a promising lead compound for developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. By leveraging these tools, scientists have been able to identify key interactions between 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid and potential biological targets, such as enzymes and receptors involved in disease pathways. This computational approach has significantly accelerated the drug discovery process, allowing for more targeted and efficient development of novel therapeutics.

The synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it possible to access such molecules with high yield and purity. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been particularly instrumental in constructing the chiral centers and functional groups present in this compound. These advances have not only streamlined the synthesis process but also opened up new avenues for structural diversification.

One of the most compelling aspects of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of derivatives with tailored biological activities. This modular approach allows for rapid exploration of structure–activity relationships (SAR), which is essential for optimizing drug candidates for clinical use.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentane-1-carboxylic acid (CAS No. 2171429-55-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with its potential as a scaffold for drug development, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.